Cas no 80866-87-1 (2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile)

• Product Name: 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile
• CAS No: 80866-87-1
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• MDL: MFCD00001844
• CID: 90787
• PubChem ID: 87573125
• Update Time: 2025-05-22

2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile Chemical and Physical Properties

Names and Identifiers

• alpha-methoxy-alpha-(trifluoromethyl)-phenylaceto
• (+/-)-2-Methoxy-2-(trifluoromethyl)phenyl
• 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile
• (±)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetonitrile
• (+/-)-alpha-Methoxy-alpha-trifluoromethylphenylacetonitrile
• (±)-α-Methoxy-α-trifluoromethylphenylacetonitrile
• 3,3,3-trifluoro-2-methoxy-2-phenylpropanenitrile
• α-Methoxy-α-(trifluoromethyl)phenylacetonitrile
• Methoxyphenyl(trifluoromethyl)acetonitrile
• (+/-)-a-Methoxy-a-trifluoromethylphenylacetonitrile
• alpha-Methoxy-alpha-(trifluoromethyl)phenylacetonitrile
• UBOJBAYKXZRZHI-UHFFFAOYSA-N
• PC9549
• STL556623
• SBB057240
• BBL102815
• M11
• Benzeneacetonitrile, .alpha.-methoxy-.alpha.-(trifluoromethyl)-
• MFCD00001844
• 2-Methoxy-2-phenyl-3,3,3-trifluoropropanenitrile
• .alpha.-Methoxy-.alpha.-(trifluoro-methyl)phenylacetonitrile
• DTXSID001001598
• alpha -Methoxy- alpha -(trifluoromethyl)phenylacetonitrile
• CS-0312641
• 3,3,3-Trifluoro-2-methoxy-2-phenylpropanenitrile #
• M1163
• EINECS 279-591-4
• AKOS005257800
• NS00062571
• FT-0604457
• PS-6941
• 80866-87-1
• SCHEMBL13785278
• (+/-)-alpha-Methoxy-alpha-(trifluoromethyl)phenylacetonitrile
• DB-056472

• MDL： MFCD00001844
• Inchi： 1S/C10H8F3NO/c1-15-9(7-14,10(11,12)13)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： UBOJBAYKXZRZHI-UHFFFAOYSA-N
• SMILES： FC(C(C#N)(C1C=CC=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 215.05600
• Monoisotopic Mass: 215.055798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.152 g/mL at 25 °C(lit.)
• Boiling Point: 76-82 °C12 mm Hg(lit.)
• Flash Point: 153 °F
• Refractive Index: n20/D 1.444(lit.)
• PSA: 33.02000
• LogP: 2.61418
• Solubility: Not determined

2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H302+H312+H332-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN3276
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S23-S26-S28-S37/39
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile

2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile (CAS No: 80866-87-1)

2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile, commonly referred to by its CAS number 80866-87-1, is a highly specialized organic compound with a unique chemical structure. This compound is characterized by its trifluoromethyl group attached to a propionitrile backbone, which is further substituted with a methoxy and phenyl group at the 2-position. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in various scientific and industrial applications.

The molecular structure of 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile is notable for its trifluoromethyl group (-CF₃), which contributes to its high stability and reactivity. The presence of the methoxy group (-OCH₃) and the phenyl group (-C₆H₅) introduces additional electronic effects and steric hindrance, influencing the compound's behavior in different chemical environments. Recent studies have highlighted the potential of this compound in advanced materials science, particularly in the development of high-performance polymers and as a precursor for specialized pharmaceutical intermediates.

In terms of physical properties, 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile exhibits a melting point of approximately -40°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various synthetic procedures. The compound's density is about 1.4 g/cm³, reflecting its relatively high molecular weight due to the trifluoromethyl group.

The synthesis of 80866-87-1 typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate trifluorinated alkyl halide with a phenolic derivative followed by methylation and nitrile introduction steps. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile has found significant use in the pharmaceutical industry as an intermediate for drug development. Its trifluoromethyl group is known to enhance drug stability and bioavailability, making it a valuable building block for designing novel therapeutic agents. Additionally, this compound has been explored in agrochemicals for its potential as a herbicide or fungicide due to its unique electronic properties.

Recent research has also focused on the environmental impact of CAS No: 80866-87-1. Studies have shown that while it exhibits low toxicity towards aquatic organisms under standard conditions, its persistence in certain environmental matrices requires careful consideration during industrial use. Regulatory bodies are increasingly emphasizing sustainable practices to minimize any potential ecological risks associated with this compound.

In conclusion, 2-Methoxy-2-phenyl-3,3,3-trifluoropropionitrile (CAS No: 80866-87-1) stands out as a versatile and intriguing compound with diverse applications across multiple industries. Its unique chemical structure continues to drive innovative research directions, particularly in areas such as drug discovery and advanced material synthesis. As scientific understanding deepens and new technologies emerge, the role of this compound is expected to expand further into uncharted territories.